

# Centbucridine ocular surface anesthesia instillation method

Author: Smolecule Technical Support Team. Date: February 2026

## Compound Focus: Centbucridine

CAS No.: 82636-28-0

Cat. No.: S523161

[Get Quote](#)

## Chemical Profile & Rationale for Ocular Use

**Centbucridine** is a quinoline derivative local anesthetic, chemically distinct from ester and amide types. Its key advantage for ocular use is inherent vasoconstrictor activity, which eliminates the need for additives like adrenaline, reduces systemic absorption risk, and prolongs anesthesia duration [1]. It has proven potent and reversible in ophthalmology [1].

## Comparative Efficacy Data

The table below summarizes quantitative data from a clinical trial comparing **Centbucridine** to Lignocaine for topical ocular anesthesia [2].

Parameter	0.5% Centbucridine	1.0% Centbucridine	4.0% Lignocaine
Onset of Anesthesia	Slower than Lignocaine 4%	Slower than Lignocaine 4%	Quickest (P < 0.001)
Duration of Anesthesia	Longer than Lignocaine 4%	Significantly longest	Shortest

Parameter	0.5% Centbucridine	1.0% Centbucridine	4.0% Lignocaine
Depth of Analgesia	Deeper than Lignocaine 4%	Significantly deepest	Most superficial
Reported Side Effects	Minor burning sensation	Minor burning sensation (longest duration)	Minor burning sensation


## Proposed Experimental Protocol for Ocular Instillation

This protocol is based on the methodology from the cited clinical trial and standard ophthalmic procedures [2] [3].

- **Anesthetic Preparation: Centbucridine** Hydrochloride at 0.5% or 1.0% concentration in a sterile, single-use ophthalmic formulation.
- **Subject Selection & Inclusion Criteria:** Healthy adult volunteers. Exclude individuals with acute ocular infections, history of corneal disease, recent ocular surgery or trauma, or known hypersensitivity to local anesthetics.
- **Pre-Instillation Procedures:**
  - **Informed Consent:** Obtain written informed consent.
  - **Baseline Examination:** Perform a baseline ocular surface examination.
- **Instillation Procedure:**
  - **Positioning:** Seat the subject comfortably with head tilted back.
  - **Administration:** Instill a **single drop** (approximately 30-40  $\mu$ L) of the assigned anesthetic into the lower conjunctival fornix of one eye. The fellow eye serves as an un-anesthetized control [2].
  - **Instruction:** Ask the subject to close eyelids gently without squeezing for 30 seconds to maximize contact time.
- **Assessment & Measurements:**
  - **Onset of Anesthesia:** Measure objectively (e.g., loss of corneal reflex response to a sterile cotton wisp) and subjectively (patient-reported numbness). Record time in seconds from instillation to effect [2].
  - **Duration of Anesthesia:** Record time in minutes from onset until the subject reports full return of normal sensation, confirmed objectively [1] [2].
  - **Depth of Analgesia:** Assess using a standardized scale during a simulated procedure (e.g., gentle corneal touch).
  - **Safety Monitoring:** Monitor for and record any adverse effects (e.g., burning, redness, corneal epitheliopathy) during and after the procedure.

## Experimental Workflow and Analysis

The following diagram outlines the logical flow of the proposed experimental protocol, from preparation to final analysis.



[Click to download full resolution via product page](#)

## Key Considerations for Researchers

- **Concentration Selection:** 1% **Centbucridine** provides the longest duration and deepest analgesia but may cause slightly more pronounced transient burning. The 0.5% concentration offers a balance for shorter procedures [2].
- **Combination with Other Techniques:** **Centbucridine** is documented for surface anesthesia. Its potential in other ocular blocks (sub-Tenon's, peribulbar, retrobulbar) is unexplored in available

literature [3].

- **Safety Profile:** Existing studies report a favorable profile with no significant adverse effects beyond minor, self-limiting burning [1] [2]. It is a confident alternative for patients with lignocaine intolerance or adrenaline contraindications [1].

## Reference List

- *PMC Disclaimer.* (2011). A Randomized Controlled Trail Comparing the Efficacy of 0.5% **Centbucridine** and 2% Lignocaine. *PMC*. Retrieved from <https://pmc.ncbi.nlm.nih.gov/articles/PMC3227438/>
- *Clinical Trial.* (2003). **Centbucridine**, a newer topical anaesthetic compared with lignocaine: a randomized double masked single drop instillation clinical trial. *Indian J Physiol Pharmacol*. Retrieved from <https://pubmed.ncbi.nlm.nih.gov/12708126/>
- *EyeWiki.* (2015). Ocular Anesthesia. *American Academy of Ophthalmology*. Retrieved from [https://eyewiki.org/Ocular\\_Anesthesia](https://eyewiki.org/Ocular_Anesthesia)

### Need Custom Synthesis?

Email: [info@smolecule.com](mailto:info@smolecule.com) or Request Quote Online.

## References

1. A Randomized Controlled Trail Comparing the Efficacy of 0.5 ... [pmc.ncbi.nlm.nih.gov]
2. Centbucridine, a newer topical anaesthetic compared with ... [pubmed.ncbi.nlm.nih.gov]
3. - EyeWiki Ocular Anesthesia [eyewiki.org]

To cite this document: Smolecule. [Centbucridine ocular surface anesthesia instillation method].

Smolecule, [2026]. [Online PDF]. Available at:

[<https://www.smolecule.com/products/b523161#centbucridine-ocular-surface-anesthesia-instillation-method>]

### Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

**Technical Support:** The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

**Need Industrial/Bulk Grade?** Request Custom Synthesis Quote

## Smolecule

Your Ultimate Destination for Small-Molecule (aka. smolecule) Compounds, Empowering Innovative Research Solutions Beyond Boundaries.

### Contact

**Address:** Ontario, CA 91761, United States

**Phone:** (512) 262-9938

**Email:** [info@smolecule.com](mailto:info@smolecule.com)

**Web:** [www.smolecule.com](http://www.smolecule.com)